Cas no 1040678-55-4 (N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide)

N-Cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide is a specialized heterocyclic compound featuring a pyrazolo[1,5-d][1,2,4]triazine core with a furan substituent and a sulfanylacetamide linkage. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the furan ring and sulfanyl group may enhance binding interactions with biological targets, while the cyclohexylacetamide moiety contributes to lipophilicity and metabolic stability. This compound is of interest for researchers exploring novel inhibitors or modulators in drug discovery, given its unique combination of functional groups and potential for selective activity. Suitable for controlled experimental applications requiring precise molecular frameworks.
N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide structure
1040678-55-4 structure
Product Name:N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide
CAS No:1040678-55-4
MF:C17H19N5O3S
MW:373.429461717606
CID:5384366
Update Time:2025-06-23

N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-2-[[2-(furan-2-yl)-4-oxo-5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl]acetamide
    • N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide
    • Inchi: 1S/C17H19N5O3S/c23-15(18-11-5-2-1-3-6-11)10-26-17-20-19-16(24)13-9-12(21-22(13)17)14-7-4-8-25-14/h4,7-9,11H,1-3,5-6,10H2,(H,18,23)(H,19,24)
    • InChI Key: FFJLWROANWBIIM-UHFFFAOYSA-N
    • SMILES: C(NC1CCCCC1)(=O)CSC1N2N=C(C3=CC=CO3)C=C2C(=O)NN=1

N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide Pricemore >>

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N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide Related Literature

Additional information on N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide

Comprehensive Overview of N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide (CAS No. 1040678-55-4)

The compound N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide, identified by its CAS No. 1040678-55-4, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a pyrazolo[1,5-d][1,2,4]triazine core with a furan-2-yl substituent and a cyclohexylacetamide side chain, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like CAS 1040678-55-4 has surged due to their versatility in medicinal chemistry. The presence of both sulfanyl and acetamide functional groups enhances its binding affinity to biological targets, a feature frequently searched in AI-driven drug design platforms. This compound’s 4H,5H-pyrazolo-triazine scaffold is particularly noteworthy, as similar structures have shown promise in anti-inflammatory and anticancer studies—topics dominating academic and industry discussions.

Synthetic accessibility and structure-activity relationship (SAR) studies of N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide are critical to its adoption. Laboratories leverage green chemistry principles to optimize its synthesis, addressing the growing emphasis on sustainable pharmaceutical production. Analytical techniques such as HPLC and LC-MS are essential for purity assessment, reflecting the compound’s alignment with quality-by-design (QbD) methodologies—a hot topic in regulatory science.

The furan-2-yl moiety in CAS 1040678-55-4 contributes to its bioisosteric properties, a concept widely explored in computational chemistry forums. This attribute makes it a candidate for prodrug development, another trending area in pharmacokinetics. Furthermore, its sulfanyl linkage offers redox stability, a feature relevant to long-acting formulations—a frequent search query among formulation scientists.

From an industrial perspective, scalability of 1040678-55-4 remains a focus. Patent landscapes reveal competitive interest in its derivatives, particularly for crop protection applications, where pyrazolo-triazine analogs exhibit herbicidal activity. This dual utility in pharma and agro sectors underscores its economic viability, resonating with investors seeking high-value specialty chemicals.

In conclusion, N-cyclohexyl-2-{[2-(furan-2-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-7-yl]sulfanyl}acetamide exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications, from drug discovery to agrochemicals, position it as a compound of enduring relevance, meeting both scientific and market-driven demands.

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